Cas no 74051-45-9 (Tropinone hydrobromide)

• Product Name: Tropinone hydrobromide
• CAS No: 74051-45-9
• MF: C₈H₁₄BrNO
• MW: 220.106861591339
• CID: 1763443
• Update Time: 2023-08-03

Tropinone hydrobromide Chemical and Physical Properties

Names and Identifiers

• Tropinone hydrobromide
• NSC 83230
• 1alpha-4,5alpha-4-Tropan-3-one, hydrobromide
• AC1MHTQ8
• NSC-83230
• 8-methyl-8-azabicyclo[3.2.1]octan-3-one
• 8-methyl-8-azabicyclo[3.2.1]octan-3-one,hydrobromide
• hydrobromide
• 1.alpha.-4, hydrobromide
• 1-alpha-H,5-alpha-H-Tropan-3-one, hydrobromide
• NSC83230
• WLN: T56 A AN GVTJ A1 &EH
• 8-Azabicyclo(3.2.1)octan-3-one, 8-methyl-, hydrobromide (9CI)

• Inchi： 1S/C8H13NO.BrH/c1-9-6-2-3-7(9)5-8(10)4-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： NFIYUASUOPYSJQ-UHFFFAOYSA-N
• SMILES： Br.O=C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 219.02600
• Monoisotopic Mass: 219.02588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.11
• Topological Polar Surface Area: 20.3

Experimental Properties

• PSA: 20.31000
• LogP: 1.70810